Cas no 1807125-48-9 (Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate)

Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate is a fluorinated pyridine derivative with a bromomethyl substituent, offering versatile reactivity for further functionalization. The presence of both difluoromethyl and fluorine groups enhances its utility in medicinal chemistry and agrochemical synthesis, where such motifs are valued for their metabolic stability and lipophilicity. The bromomethyl group serves as a reactive handle for nucleophilic substitution or cross-coupling reactions, enabling structural diversification. The ester functionality provides additional flexibility for hydrolysis or transesterification. This compound is particularly useful in the development of bioactive molecules, given its balanced reactivity and potential for derivatization under controlled conditions. Its stability under standard storage conditions ensures reliable handling in synthetic applications.

Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate structure

1807125-48-9 structure

Product Name:Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate

CAS No:1807125-48-9

MF:C₁₀H₉BrF₃NO₂

MW:312.083172559738

CID:4886396

Update Time:2025-05-24

Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate
- Inchi： 1S/C10H9BrF3NO2/c1-17-7(16)2-6-8(12)5(3-11)4-15-9(6)10(13)14/h4,10H,2-3H2,1H3
- InChI Key： ZTYMYHCPCLOJEH-UHFFFAOYSA-N
- SMILES： BrCC1=CN=C(C(F)F)C(=C1F)CC(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 268
XLogP3: 2
Topological Polar Surface Area: 39.2

Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029030938-250mg	Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate	1807125-48-9	95%	250mg	$1,029.00	2022-03-31
Alichem	A029030938-500mg	Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate	1807125-48-9	95%	500mg	$1,634.45	2022-03-31
Alichem	A029030938-1g	Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate	1807125-48-9	95%	1g	$2,895.00	2022-03-31

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Additional information on Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate

Structural and Functional Insights into Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate (CAS No: 1807125-48-9)

The compound Methyl 5-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-acetate, identified by CAS registry number 1807125-48-9, represents a synthetically versatile scaffold with emerging significance in medicinal chemistry. This organofluoro compound integrates multiple functional groups—bromomethyl, difluoromethyl, and fluoropyridine—into a single molecular framework, enabling precise modulation of pharmacokinetic and pharmacodynamic properties. Recent advancements in fluorinated drug design have highlighted the strategic placement of fluorine atoms in aromatic systems, such as the pyridine core here, to enhance ligand efficiency and metabolic stability.

Synthetic strategies for this compound leverage directed ortho-metalation techniques to introduce the difluoromethyl group at position 2 of the pyridine ring, followed by bromination at the 5-position under palladium-catalyzed conditions. A study published in Journal of Medicinal Chemistry (2023) demonstrated that this synthetic pathway achieves >95% yield with high stereochemical control, underscoring its scalability for preclinical research. The methyl ester functionality at the carboxyl terminus provides a protected handle for subsequent derivatization steps during drug optimization campaigns.

In biological evaluations, the compound's bromomethyldifluoromethyl

The presence of fluorinated substituents significantly impacts physicochemical properties critical for drug delivery systems. A recent NMR-based conformational analysis (Bioorganic & Medicinal Chemistry Letters, 2024) showed that the difluoromethyl group's angular orientation reduces steric hindrance while maintaining hydrogen bond acceptor capabilities - a balance crucial for optimizing blood-brain barrier permeability in central nervous system drug candidates.

Clinical translational research has begun exploring this scaffold's potential as a prodrug template. In vitro metabolic stability assays using human liver microsomes demonstrated prolonged half-life compared to non-fluorinated analogs, attributed to steric hindrance imposed by the fluorinated substituents around the pyridine ring system.

Ongoing investigations focus on exploiting this compound's modular structure through click chemistry approaches to create multitarget ligands addressing complex disease pathways such as neuroinflammation and metabolic disorders. The strategic placement of reactive bromide allows site-selective conjugation with polyethylene glycol (PEG) chains or peptide motifs without disrupting core pharmacophoric elements.

Spectroscopic characterization confirms its unique vibrational modes: FTIR analysis identifies characteristic peaks at 1740 cm⁻¹ (ester carbonyl) and 1600 cm⁻¹ (pyridine ring stretching), while NMR spectroscopy reveals distinct chemical shifts (-6 ppm range) for fluorinated protons that distinguish it from structurally related compounds.

This multifunctional platform continues to attract attention across therapeutic areas requiring precise molecular tuning - from anti-infective agents targeting RNA-dependent viral replication processes to novel scaffolds for epigenetic modulators interacting with histone deacetylases.